Cafedrine Cafedrine Cafedrine is under investigation in clinical trial NCT01311414 (Effect of Cafedrine/Theodrenaline and Urapidil on Cerebral Oxygenation).
Brand Name: Vulcanchem
CAS No.: 14535-83-2
VCID: VC21013876
InChI: InChI=1S/C18H23N5O3/c1-12(15(24)13-7-5-4-6-8-13)19-9-10-23-11-20-16-14(23)17(25)22(3)18(26)21(16)2/h4-8,11-12,15,19,24H,9-10H2,1-3H3
SMILES: CC(C(C1=CC=CC=C1)O)NCCN2C=NC3=C2C(=O)N(C(=O)N3C)C
Molecular Formula: C18H23N5O3
Molecular Weight: 357.4 g/mol

Cafedrine

CAS No.: 14535-83-2

Cat. No.: VC21013876

Molecular Formula: C18H23N5O3

Molecular Weight: 357.4 g/mol

* For research use only. Not for human or veterinary use.

Cafedrine - 14535-83-2

Specification

Description Cafedrine is under investigation in clinical trial NCT01311414 (Effect of Cafedrine/Theodrenaline and Urapidil on Cerebral Oxygenation).
CAS No. 14535-83-2
Molecular Formula C18H23N5O3
Molecular Weight 357.4 g/mol
IUPAC Name 7-[2-[(1-hydroxy-1-phenylpropan-2-yl)amino]ethyl]-1,3-dimethylpurine-2,6-dione
Standard InChI InChI=1S/C18H23N5O3/c1-12(15(24)13-7-5-4-6-8-13)19-9-10-23-11-20-16-14(23)17(25)22(3)18(26)21(16)2/h4-8,11-12,15,19,24H,9-10H2,1-3H3
Standard InChI Key UJSKUDDDPKGBJY-UHFFFAOYSA-N
SMILES CC(C(C1=CC=CC=C1)O)NCCN2C=NC3=C2C(=O)N(C(=O)N3C)C
Canonical SMILES CC(C(C1=CC=CC=C1)O)NCCN2C=NC3=C2C(=O)N(C(=O)N3C)C

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